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Compound of Interest

Compound Name: 4-Aminopteroylaspartic acid

Cat. No.: B1665978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe laboratory

handling of 4-Aminopteroylaspartic acid. The information is compiled to ensure the safety of

laboratory personnel and the integrity of experiments.

Introduction
4-Aminopteroylaspartic acid is a chemical compound that requires careful handling due to its

potential hazards. This document outlines the necessary precautions, personal protective

equipment (PPE), storage, disposal, and emergency procedures. The protocols provided are

based on established safety guidelines for handling similar chemical compounds.

Hazard Identification and Safety Precautions
2.1. Hazard Classification

Based on data for closely related compounds like Aminopterin, 4-Aminopteroylaspartic acid
is expected to have the following hazard classifications:

Acute Toxicity: Harmful if swallowed or inhaled.[1]

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.
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Respiratory Irritation: May cause respiratory irritation.

Sensitization: May cause an allergic skin reaction.[1][2]

Germ Cell Mutagenicity: Suspected of causing genetic defects.[1]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure.[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

2.2. Precautionary Statements

The following precautionary statements from the Globally Harmonized System (GHS) are

crucial for handling this compound:

Prevention:

P201: Obtain special instructions before use.[1]

P202: Do not handle until all safety precautions have been read and understood.[1]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1][2]

P271: Use only outdoors or in a well-ventilated area.[1]

P272: Contaminated work clothing should not be allowed out of the workplace.[1][2]

P273: Avoid release to the environment.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Response:
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P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell. Rinse mouth.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P308 + P313: IF exposed or concerned: Get medical advice/attention.[1]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[1]

P362 + P364: Take off contaminated clothing and wash it before reuse.[3]

P391: Collect spillage.[1]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]

P405: Store locked up.[1]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Quantitative Data
Due to the limited availability of specific quantitative data for 4-Aminopteroylaspartic acid, the

following table includes data from closely related compounds for reference.
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Property Value Source Compound Reference

Physical State Solid, Powder
2-Aminoterephthalic

acid
[3]

Appearance Yellow
2-Aminoterephthalic

acid
[3]

Melting Point 324 °C (decomposes)
2-Aminoterephthalic

acid

Water Solubility 1,000 g/L at 25 °C

A related

aminobenzene

derivative

[1]

log Pow
ca. -0.09 at 25 °C, pH

7.5

A related

aminobenzene

derivative

[1]

Acute Toxicity (Oral) LD50 Rat: 671 mg/kg

A related

aminobenzene

derivative

[1]

Experimental Protocols
4.1. Personal Protective Equipment (PPE)

A comprehensive PPE program is essential for the safe handling of 4-Aminopteroylaspartic
acid.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24441~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2015:46:10~~2-Aminoterephthalic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24441~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2015:46:10~~2-Aminoterephthalic%20acid~~
https://www.sigmaaldrich.com/US/en/sds/aldrich/a71328
https://www.sigmaaldrich.com/US/en/sds/aldrich/a71328
https://www.sigmaaldrich.com/US/en/sds/aldrich/a71328
https://www.benchchem.com/product/b1665978?utm_src=pdf-body
https://www.benchchem.com/product/b1665978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Reference

Eye/Face Protection Tight-sealing safety goggles. [4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and protective clothing to

prevent skin exposure. Double

gloving should be considered.

[2][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required when

dusts are generated. For

quantities over 1 kg, a full-face

respirator should be

considered.

[2][5]

4.2. Engineering Controls

Work with 4-Aminopteroylaspartic acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[4][7]

4.3. Handling and Storage Protocol

Receiving and Unpacking:

Inspect the container for any damage or leaks upon receipt.

Wear appropriate PPE during unpacking.

Preparation of Solutions:

Handle the solid compound in a fume hood to avoid inhalation of dust.[1]

Use a dedicated set of non-sparking tools for weighing and transferring the compound.
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When dissolving, add the solid to the solvent slowly to avoid splashing.

Storage:

Store in a tightly closed container in a dry, well-ventilated, and locked area.[1]

Keep away from incompatible materials such as strong oxidizing agents.[2][4]

The recommended storage temperature should be as indicated on the product label.[1]

4.4. Spill and Emergency Procedures

Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear full PPE, including respiratory protection.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

suitable, closed container for disposal.[2]

Do not let the product enter drains.

First Aid Measures:

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin

with plenty of water.[1]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If swallowed: Rinse mouth and immediately make the victim drink water (two glasses at

most). Consult a physician.[1]

4.5. Waste Disposal
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Dispose of waste materials in accordance with local, state, and federal regulations.

The compound and its container must be disposed of as hazardous waste at an approved

waste disposal plant.[1]

Visualizations
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Caption: Workflow for the safe laboratory handling of 4-Aminopteroylaspartic acid.
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Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

- Remove contaminated clothing
- Rinse skin with water

- Rinse eyes with water
- Remove contact lenses

- Continue rinsing

- Move to fresh air
- Keep comfortable

- Rinse mouth
- Drink water

- Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first aid protocol for exposure to 4-Aminopteroylaspartic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Handling of 4-Aminopteroylaspartic Acid:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665978#safe-laboratory-handling-of-4-
aminopteroylaspartic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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